Cas no 95312-12-2 (3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-)
95312-12-2 structure
Product Name:3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
CAS No:95312-12-2
MF:C5H3BrClNO2
MW:224.439819574356
CID:4350983
PubChem ID:13371021
Update Time:2025-04-24
3-Isoxazolecarbonyl chloride, 5-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
- VJLRSINXVJYMFZ-UHFFFAOYSA-N
- DTXSID201258886
- SCHEMBL9817341
- 5-(bromomethyl)-3-isoxazolecarbonyl chloride
- 95312-12-2
-
- Inchi: 1S/C5H3BrClNO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
- InChI Key: VJLRSINXVJYMFZ-UHFFFAOYSA-N
- SMILES: BrCC1=CC(C(=O)Cl)=NO1
Computed Properties
- Exact Mass: 222.90357Da
- Monoisotopic Mass: 222.90357Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.1Ų
3-Isoxazolecarbonyl chloride, 5-(bromomethyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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